Cas no 15199-05-0 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-)

• Product name: 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-
• CAS No: 15199-05-0
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 220977
• PubChem ID: 135478718

4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]pyrimidin-4-one,6-acetyl-3,5,6,7-tetrahydro-
• 6-acetyl-5,7-dihydro-1H-pyrrolo[3,4-d]pyrimidin-4-one
• 6-acetyl-1,5,6,7-tetrahydro-4h-pyrrolo[3,4-d]pyrimidin-4-one
• 6-acetyl-3,5,6,7-tetrahydro-pyrrolo[3,4-d]pyrimidin-4-one
• 6-Acetyl-4-hydroxy-6,7-dihydro-5H-pyrrolo< 3,4-d> pyrimidin
• AC1L6RIR
• AC1Q5KIN
• AG-K-89120
• AR-1H0766
• CTK4C7277
• NSC116528
• DTXSID10297540
• NSC-116528
• 6-acetyl-3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one
• 15199-05-0
• 6-Acetyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one

• Inchi： InChI=1S/C8H9N3O2/c1-5(12)11-2-6-7(3-11)9-4-10-8(6)13/h4H,2-3H2,1H3,(H,9,10,13)
• InChI Key： OIBUUQWRIGBCOA-UHFFFAOYSA-N
• SMILES： CC(N1CC2NC=NC(=O)C=2C1)=O

Computed Properties

• Exact Mass: 179.06957
• Monoisotopic Mass: 179.069477
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: -1.8

Experimental Properties

• Density: 1.51
• Boiling Point: 412.8°C at 760 mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.704
• PSA: 61.77